![molecular formula C10H11BrO2 B1321667 Ethyl 2-bromo-4-methylbenzoate CAS No. 155694-82-9](/img/structure/B1321667.png)
Ethyl 2-bromo-4-methylbenzoate
Overview
Description
Ethyl 2-bromo-4-methylbenzoate is an organic compound from the class of aromatic compounds. It is a colorless solid which is soluble in most organic solvents, such as ethanol, acetone, and ethyl acetate. It is a common starting material in the synthesis of various heterocyclic compounds, such as quinolones, as well as other organic compounds. It is also used in the synthesis of various pharmaceuticals, such as antibiotics and anti-inflammatory drugs.
Scientific Research Applications
Synthesis of Pharmacologically Active Derivatives
Ethyl 2-bromo-4-methylbenzoate is utilized in the synthesis of various pharmacologically active compounds. For example, it has been used in the creation of benzo[b]thiophen derivatives, which are then converted into various bromo-, cyano-, carboxy-, and ethoxycarbonyl derivatives for preliminary pharmacological studies (Chapman, Clarke, Gore, & Sharma, 1971).
Intermediate in Organic Synthesis
This compound serves as an intermediate in the synthesis of complex organic structures. It is used in the synthesis of compounds like ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate, highlighting its versatility in organic chemistry (Pokhodylo & Obushak, 2019).
Synthesis of Key Acids for Pharmaceutical Agents
It also plays a crucial role in synthesizing key acid synthons for pharmaceutical agents. An example of this is its use in the efficient synthesis of 3-ethoxy-4-ethoxycarbonyl-phenylacetic acid, a vital intermediate for the preparation of repaglinide, an oral hypoglycemic agent (Salman et al., 2002).
Development of Novel Compounds
This compound is instrumental in developing novel compounds with potential technological applications. For instance, it is used in synthesizing ethyl-2-(2-(2-methylbenzylidene)hydrazinyl)thiazole-4-carboxylate, which has been characterized for its nonlinear optical properties and potential technological applications (Haroon et al., 2019).
Exploration of Thermodynamic Properties
Research also explores the thermodynamic properties of related compounds. Studies on the vapor pressures and melting temperatures of isomeric bromo-methylbenzoic acids, including derivatives of this compound, help in understanding their specific interactions and solubility, which is crucial for developing new drugs (Zherikova et al., 2016).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
ethyl 2-bromo-4-methylbenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO2/c1-3-13-10(12)8-5-4-7(2)6-9(8)11/h4-6H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGEYHLPWGQVMQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60617971 | |
Record name | Ethyl 2-bromo-4-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60617971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
155694-82-9 | |
Record name | Ethyl 2-bromo-4-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60617971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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